Cas no 1249783-95-6 (Methyl 4-(aminomethyl)piperidine-1-carboxylate)

• Product Name: Methyl 4-(aminomethyl)piperidine-1-carboxylate
• CAS No: 1249783-95-6
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• MDL: MFCD16110282
• CID: 4691225
• PubChem ID: 61787867
• Update Time: 2025-06-11

Methyl 4-(aminomethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(aminomethyl)piperidine-1-carboxylate
• VU0494898-1
• Methyl 4-(aminomethyl)piperidine-1-carboxylate

• MDL： MFCD16110282
• Inchi： 1S/C8H16N2O2/c1-12-8(11)10-4-2-7(6-9)3-5-10/h7H,2-6,9H2,1H3
• InChI Key： KJQNLRXEEPUTIM-UHFFFAOYSA-N
• SMILES： O(C)C(N1CCC(CN)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Topological Polar Surface Area: 55.6

Additional information on Methyl 4-(aminomethyl)piperidine-1-carboxylate

Methyl 4-(Aminomethyl)Piperidine-1-Carboxylate: A Versatile Intermediate in Pharmaceutical and Chemical Synthesis

Methyl 4-(aminomethyl)piperidine-1-carboxylate (CAS No. 1249783-95-6) is a versatile organic compound that has gained significant attention in the fields of pharmaceutical and chemical synthesis. This compound, characterized by its unique structure, offers a wide range of applications due to its functional groups and chemical properties. In this article, we will delve into the structure, synthesis, and applications of methyl 4-(aminomethyl)piperidine-1-carboxylate, highlighting its importance in modern research and development.

The molecular structure of methyl 4-(aminomethyl)piperidine-1-carboxylate is composed of a piperidine ring with an aminomethyl group and a methyl ester group. The piperidine ring, a six-membered nitrogen-containing heterocycle, is a common motif in many biologically active compounds. The presence of the aminomethyl group provides opportunities for further functionalization, making this compound an attractive starting material for the synthesis of more complex molecules. The methyl ester group, on the other hand, can be readily hydrolyzed to form the corresponding carboxylic acid, which can be further derivatized for various applications.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the preparation of methyl 4-(aminomethyl)piperidine-1-carboxylate. One such method involves the reaction of 4-(aminomethyl)piperidine with methyl chloroformate under mild conditions. This reaction proceeds via nucleophilic substitution, where the amine group attacks the electrophilic carbon of the chloroformate, leading to the formation of the desired product. The mild conditions required for this reaction make it suitable for large-scale production, ensuring high yields and purity.

In the pharmaceutical industry, methyl 4-(aminomethyl)piperidine-1-carboxylate has found applications as an intermediate in the synthesis of various drugs. Its ability to undergo selective functionalization at different sites makes it a valuable building block for drug discovery and development. For instance, recent studies have shown that derivatives of this compound exhibit potent activity against certain types of cancer cells. One such derivative, N-(4-(aminomethyl)piperidin-1-yl)acetamide, has been reported to inhibit the growth of breast cancer cells by interfering with specific signaling pathways.

Beyond its use in pharmaceuticals, methyl 4-(aminomethyl)piperidine-1-carboxylate has also found applications in other areas of chemistry. In materials science, it has been used as a ligand in coordination chemistry to form metal complexes with unique properties. These complexes have shown promise in catalytic reactions, such as hydrogenation and polymerization processes. Additionally, the compound's ability to form stable complexes with metal ions makes it a potential candidate for use in sensors and analytical devices.

The environmental impact of chemical compounds is an important consideration in their development and application. Recent studies have focused on assessing the biodegradability and toxicity of methyl 4-(aminomethyl)piperidine-1-carboxylate. Preliminary results suggest that this compound is biodegradable under aerobic conditions and does not exhibit significant toxicity to aquatic organisms. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, methyl 4-(aminomethyl)piperidine-1-carboxylate (CAS No. 1249783-95-6) is a versatile compound with a wide range of applications in pharmaceutical and chemical synthesis. Its unique structure and functional groups make it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in modern scientific endeavors.